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Compound of Interest

Compound Name:
2,3,6-

Trimethoxyisonicotinaldehyde

Cat. No.: B1402740 Get Quote

An In-depth Technical Guide to the Physical Appearance and Stability of 2,3,6-
Trimethoxyisonicotinaldehyde

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3,6-Trimethoxyisonicotinaldehyde, with a focus on its appearance, stability,

and handling protocols. The information is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Physicochemical Properties
2,3,6-Trimethoxyisonicotinaldehyde is a substituted pyridine derivative, characterized by a

pyridine ring with three methoxy groups and an aldehyde functional group.[1][2] Its molecular

formula is C₉H₁₁NO₄.[1][2]

Physical Appearance: Under standard conditions, 2,3,6-Trimethoxyisonicotinaldehyde
typically presents as a crystalline solid.[1][2] While specific color details are not extensively

documented, related pyridinecarboxaldehyde compounds generally range from colorless to

pale yellow and may have a characteristic aromatic odor.[2]

Solubility: The compound demonstrates solubility in organic solvents, including methanol and

ethanol.[1][2] This solubility is influenced by its molecular structure, which contains both a polar

pyridine ring and less polar methoxy groups.[2]
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Quantitative Data Summary:

Property Value Source(s)

CAS Number 1364917-16-7 [3]

Molecular Formula C₉H₁₁NO₄ [1][2]

Molecular Weight 197.19 g/mol [1][2]

Physical Form Solid

Solubility
Soluble in methanol and

ethanol
[1][2]

Storage Temperature 2-8°C (Inert atmosphere) [4]

Note: Specific melting and boiling points may vary depending on the purity of the compound

and the synthesis method used.[1]

Chemical Stability and Reactivity
General Stability: 2,3,6-Trimethoxyisonicotinaldehyde is generally stable under standard

laboratory conditions.[1] However, it exhibits sensitivity to certain environmental and chemical

factors.

Degradation Pathways: The compound is known to be hygroscopic and susceptible to

hydrolysis when exposed to aqueous environments, which can lead to decomposition during

prolonged storage.[3] It is also sensitive to strong oxidizing agents.[1] For safe handling,

moisture levels should be maintained below 50 ppm.[3]

Reactivity Profile: The chemical behavior of 2,3,6-Trimethoxyisonicotinaldehyde is dictated

by its functional groups—the electrophilic aldehyde group and the methoxy-substituted pyridine

ring.[1]

Oxidation: The aldehyde group can be readily oxidized to form the corresponding carboxylic

acid, 2,3,6-trimethoxyisonicotinic acid.[1][3] Common oxidizing agents for this transformation

include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).[1][3]
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Reduction: The aldehyde can be reduced to an alcohol or an amine using reducing agents

such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).[1][2]

Substitution: Under appropriate reaction conditions, the methoxy groups on the pyridine ring

can be substituted with other functional groups.[1][2]

Nucleophilic Attack: The electrophilic nature of the aldehyde's carbonyl carbon makes it a

target for nucleophiles, a key reaction in its role as an intermediate in organic synthesis.[1][3]
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Caption: Chemical reactivity pathways of 2,3,6-Trimethoxyisonicotinaldehyde.

Experimental Protocols
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Synthesis Methodologies: The synthesis of 2,3,6-Trimethoxyisonicotinaldehyde typically

involves the functionalization of a pyridine core.

Protocol 1: Methoxylation of Isonicotinaldehyde A primary synthesis route starts with

isonicotinaldehyde.[1]

Reaction Setup: Isonicotinaldehyde is dissolved in methanol.

Catalysis: A catalyst, such as sulfuric acid or hydrochloric acid, is added to the mixture.[1]

Reaction Conditions: The reaction is conducted under reflux to facilitate the methoxylation of

the pyridine ring.[1]

Purification: Following the reaction, the crude product is purified. Common techniques

include crystallization and distillation to achieve high purity and yield.[1]

Protocol 2: Nucleophilic Aromatic Substitution An alternative approach involves building the

substituted ring system.

Precursor Selection: A pyridine ring substituted with suitable leaving groups, such as

halogens (e.g., chlorine, bromine), at the 2, 3, and 6 positions is used as the starting

material.[3]

Reaction: The precursor is treated with methoxide ions (e.g., from sodium methoxide), which

displace the leaving groups via nucleophilic aromatic substitution.[3]

Work-up and Purification: Standard work-up procedures are followed by purification to isolate

the final product.

Synthesis Workflow
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Caption: General workflow for the synthesis of 2,3,6-Trimethoxyisonicotinaldehyde.

Handling and Storage Protocol: Due to its hygroscopic nature and sensitivity to oxidation,

specific handling and storage procedures are critical to maintain the integrity of 2,3,6-
Trimethoxyisonicotinaldehyde.

Atmosphere: Handle and store the compound under an inert atmosphere (e.g., argon or

nitrogen).[4]

Temperature: Store in a cool, dry, and well-ventilated place at a recommended temperature

of 2-8°C.[4]

Moisture Control: Ensure that the storage container is tightly sealed to prevent moisture

ingress. For long-term storage, using buffered organic solvents such as DMF with 1% TFA is

recommended.[3] Karl Fischer titration can be used to confirm moisture levels are below the

50 ppm threshold.[3]

Avoidance: Keep away from strong oxidizing agents, water, and sources of ignition.

Recommended Storage Protocol

Temperature: 2-8°C
Atmosphere: Inert Gas

(Argon or Nitrogen)
Container: Tightly Sealed Avoid Contact With:

Strong Oxidizing Agents Moisture / Water
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Caption: Recommended handling and storage conditions for ensuring compound stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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